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Compound of Interest

Compound Name: D18024

Cat. No.: B1663479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability
data for D18024, a phthalazinone derivative identified as Fleselastine Hydrochloride. The
information is intended to support research, development, and formulation activities involving
this compound.

~hemical Identi

Identifier Value

Internal ID D18024

Synonym Fleselastine Monohydrochloride[1]

CAS Number 110406-33-2[1][2][3][4][5]

Chemical Formula C29H31CIFN3O[1][3]

Molecular Weight 492.03 g/mol [1][3]

Description D18024 is a phthalazinone derivative with anti-

allergic and antihistaminic activity.[2][6][7][8]

Solubility Data
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Quantitative solubility data for D18024 is limited in publicly available resources. However,
qualitative information has been reported by chemical suppliers.

Solvent Solubility Concentration = Temperature Method

DMSO Soluble[8] Not Specified Not Specified Not Specified

Experimental Protocol for Solubility Determination (General Method):

A standardized protocol for determining the thermodynamic solubility of a compound like
D18024 in various solvents would typically involve the following steps.
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Caption: Workflow for Thermodynamic Solubility Assessment.
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Stability Data

Detailed stability data for D18024 in solution is not readily available in the public domain.
However, general handling and storage recommendations provide some insight into its stability.

Storage Recommendations:

e Solid Form: Store at -20°C.[2][8]

o Stock Solutions: Stock solutions can be stored at -20°C for several months.[8]
General Experimental Protocol for Solution Stability Assessment:

To determine the stability of D18024 in a specific solvent over time, the following experimental
workflow is recommended.
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Caption: Workflow for Solution Stability Assessment.
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Signaling Pathways

While D18024 is described as having anti-allergic and antihistaminic activity, specific signaling
pathways it modulates are not detailed in the currently available literature. Antihistamines
typically act as inverse agonists or neutral antagonists at histamine receptors, primarily the Hi
receptor. This action blocks the downstream signaling cascade initiated by histamine binding.
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Caption: Postulated Inhibitory Action of D18024 on the Histamine H1 Receptor Pathway.

Disclaimer: This document summarizes publicly available information and provides generalized
experimental protocols. Specific experimental conditions and results may vary. It is
recommended to consult primary literature and conduct independent verification for any
research or development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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